Cas no 518-96-7 (Isomaculosidine)

• Product Name: Isomaculosidine
• CAS No: 518-96-7
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 1080833
• PubChem ID: 3083609
• Update Time: 2025-04-20

Isomaculosidine Chemical and Physical Properties

Names and Identifiers

• Isomaculosidine
• 6,8-dimethoxy-9-methylfuro[2,3-b]quinolin-4-one
• [ "6", "8-Dimethoxyisodictamnine" ]
• HY-N3473
• Furo(2,3-b)quinolin-4(9H)-one, 6,8-dimethoxy-9-methyl-
• 518-96-7
• DTXSID00199741
• AKOS032949112
• B2703-477607
• CS-0024330
• 6
• 6,8-dimethoxydictamnine
• DA-74567

• Inchi： 1S/C14H13NO4/c1-15-12-10(6-8(17-2)7-11(12)18-3)13(16)9-4-5-19-14(9)15/h4-7H,1-3H3
• InChI Key： FXHBKLQQNAGNJN-UHFFFAOYSA-N
• SMILES： O1C=CC2C(C3C=C(C=C(C=3N(C)C1=2)OC)OC)=O

Computed Properties

• Exact Mass: 259.08400
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168-170 ºC
• Solubility: Insuluble (6.2E-3 g/L) (25 ºC),
• PSA: 53.60000
• LogP: 2.30190

Isomaculosidine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Furanoquinolines